Cas no 1691132-06-5 (methyl 5-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate)

• Product Name: methyl 5-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate
• CAS No: 1691132-06-5
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6148532
• PubChem ID: 106230970
• Update Time: 2025-05-20

methyl 5-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate
• methyl 5-[(pent-1-yn-3-yl)amino]pyrazine-2-carboxylate
• EN300-1449214
• 1691132-06-5

• Inchi： 1S/C11H13N3O2/c1-4-8(5-2)14-10-7-12-9(6-13-10)11(15)16-3/h1,6-8H,5H2,2-3H3,(H,13,14)
• InChI Key： CLIBKJVZXVPMKQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=N1)NC(C#C)CC)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on methyl 5-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate

Methyl 5-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate: A Comprehensive Overview

Methyl 5-(pent-1-yn-3-yl)aminopyrazine-2-carboxylate, identified by the CAS number 1691132-06-5, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazine derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule features a pyrazine ring substituted with an amino group at position 5 and a methyl ester group at position 2, along with a pentynyl substituent that introduces additional functional complexity.

The synthesis of methyl 5-(pent-1-yne3yl)aminopyrazine carboxylate involves a multi-step process, often employing advanced organic chemistry techniques such as nucleophilic substitution, coupling reactions, and oxidation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Studies have shown that pyrazine derivatives, including methyl 5-(pent-yne3yl)aminopyrazine carboxylate, exhibit significant antioxidant and anti-inflammatory properties. These findings have sparked interest in their use in drug development, particularly in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Moreover, the compound's unique structure makes it an attractive candidate for materials science applications. The presence of the pentynyl group introduces mechanical strength and flexibility, which are desirable properties for polymer additives and advanced composites. Recent research has demonstrated that incorporating this compound into polymer matrices can significantly improve their thermal stability and mechanical performance.

In terms of environmental impact, methyl 5-(pent-yne3yl)aminopyrazine carboxylate has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it is relatively non-toxic to aquatic organisms under standard testing conditions, making it a safer alternative to traditional chemicals in certain industrial processes. However, further research is needed to fully understand its long-term environmental effects.

The growing demand for sustainable chemical solutions has also led to investigations into the green synthesis of this compound. Scientists are exploring the use of renewable feedstocks and enzymatic catalysts to produce methyl 5-(pent-yne3yl)aminopyrazine carboxylate in an eco-friendly manner. These efforts align with global initiatives to reduce carbon footprints and promote circular economy principles.

In conclusion, methyl 5-(pent-yne3yl)aminopyrazine carboxylate (CAS No. 1691132-06-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.